Cas no 157414-01-2 ((3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one)

157414-01-2 structure
Product name:(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one Chemical and Physical Properties
Names and Identifiers
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- (3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
- (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,
- Mer NF8054X
- Cyclopenta[13,17]-18-norandrosta-6,8(14)-dien-11-one, 3',4',5',17-tetrahydro-3,5,9-trihydroxy-4'-[(1S,2R)-1-hydroxy-2,3-dimethylbutyl]-3'-methyl-, (3β,3'β,4'β,5β,9β,17α)- (9CI)
- 157414-01-2
- trihydroxy-[(1S,2R)-1-hydroxy-2,3-dimethyl-butyl]-dimethyl-[?]one
- DTXSID60935667
- Mer-NF8054X
- (5R,6S,7R,12S,13S,16S,18R)-12,16,18-trihydroxy-7-[(1S,2R)-1-hydroxy-2,3-dimethylbutyl]-6,13-dimethylpentacyclo[10.8.0.02,9.05,9.013,18]icosa-1,19-dien-11-one
- 18,22-Cycloergosta-6,8(14)-dien-11-one, 3,5,9,23-tetrahydroxy-, (3.beta.,5.beta.,9.beta.,13xi,17.alpha.,22R,23S)-
- 3,5,9,23-Tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
-
- Inchi: 1S/C28H42O5/c1-15(2)16(3)24(31)19-13-26-14-23(30)28(33)22(21(26)7-6-20(26)17(19)4)9-11-27(32)12-18(29)8-10-25(27,28)5/h9,11,15-20,24,29,31-33H,6-8,10,12-14H2,1-5H3/t16-,17-,18+,19-,20-,24+,25+,26?,27+,28-/m1/s1
- InChI Key: MUYUFHKTKLPWIW-OWPLYGPRSA-N
- SMILES: O([H])[C@@]12C(C([H])([H])C34C(=C1C([H])=C([H])[C@@]1(C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]21C([H])([H])[H])O[H])O[H])C([H])([H])C([H])([H])[C@]3([H])[C@]([H])(C([H])([H])[H])[C@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H])C4([H])[H])=O
Computed Properties
- Exact Mass: 458.30322444g/mol
- Monoisotopic Mass: 458.30322444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 921
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 98Ų
(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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